2-Acetyl-5-methoxybenzofuran
Overview
Description
2-Acetyl-5-methoxybenzofuran is a chemical compound with the molecular formula C11H10O3 . It is a high-quality reference standard and is used in the synthesis of specialty chemicals .
Synthesis Analysis
Benzofuran derivatives, such as 2-Acetyl-5-methoxybenzofuran, can be synthesized using various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Molecular Structure Analysis
Spectroscopic techniques like FT-IR, FT-Raman, UV–vis, and NMR have been extensively used for the structural elucidation of compounds like 2-Acetyl-5-methoxybenzofuran . These techniques help in studying the geometrical and vibrational properties of the compound .Physical And Chemical Properties Analysis
2-Acetyl-5-methoxybenzofuran has a molecular weight of 190.20 g/mol . Other physical and chemical properties like density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, polar surface area, polarizability, surface tension, and molar volume can be determined using various analytical techniques .Scientific Research Applications
Anticancer Therapy
Benzofuran scaffolds, including derivatives like 2-acetylbenzofurans, have shown promising anticancer properties. They exhibit inhibitory potency against various human cancer cells and are considered as candidates for development as anticancer agents .
Antimicrobial Activity
Some benzofuran compounds have been reported to possess significant antibacterial efficacy against strains like Staphylococcus aureus. This suggests potential for 2-acetylbenzofurans in antimicrobial applications .
Antiviral Properties
The chemistry of 2-acetylbenzofurans has attracted interest due to their reported antiviral activities. This indicates that derivatives such as “2-Acetyl-5-methoxybenzofuran” may also have applications in antiviral therapy .
Antioxidant Effects
These compounds are known for their antioxidant activities, which could be beneficial in combating oxidative stress-related diseases .
Antifungal Uses
There is evidence of antifungal activities in 2-acetylbenzofurans, suggesting their use in treating fungal infections .
Natural Product Synthesis
Benzofuran derivatives are found in natural products with complex structures and are studied for their biological activities. This points to a role for “2-Acetyl-5-methoxybenzofuran” in the synthesis of natural products .
Future Directions
Benzofuran compounds, including 2-Acetyl-5-methoxybenzofuran, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their strong biological activities and potential applications . Future research may focus on improving the synthesis methods, exploring new biological activities, and developing new drugs based on benzofuran compounds .
Mechanism of Action
Target of Action
Benzofuran compounds, which 2-acetyl-5-methoxybenzofuran is a derivative of, have been found to interact with various biological targets .
Mode of Action
Benzofuran derivatives are known to interact with their targets in a variety of ways, leading to different biological effects .
Biochemical Pathways
Benzofuran derivatives are known to be involved in a wide range of biological and pharmacological applications .
Result of Action
Benzofuran derivatives have been found to exhibit a wide range of biological activities .
properties
IUPAC Name |
1-(5-methoxy-1-benzofuran-2-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O3/c1-7(12)11-6-8-5-9(13-2)3-4-10(8)14-11/h3-6H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZOXPAYEAYNYMA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC2=C(O1)C=CC(=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00175949 |
Source
|
| Record name | Ethanone, 1-(5-methoxy-2-benzofuranyl)- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00175949 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Acetyl-5-methoxybenzofuran | |
CAS RN |
21587-39-3 |
Source
|
| Record name | 1-(5-Methoxy-2-benzofuranyl)ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=21587-39-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ketone, 5-methoxy-2-benzofuranyl methyl | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021587393 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethanone, 1-(5-methoxy-2-benzofuranyl)- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00175949 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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